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Compound of Interest

Compound Name:
N-(Azido-PEG2)-N-Boc-PEG3-

acid

Cat. No.: B609432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of N-(Azido-PEG2)-
N-Boc-PEG3-acid, a heterobifunctional PROTAC linker used in the development of targeted

protein degraders.

Core Molecular Data
The fundamental characteristics of a molecule are defined by its elemental composition and

corresponding molecular weight. These parameters are crucial for a range of experimental

calculations, including stoichiometry and solution preparation.

The molecular formula for N-(Azido-PEG2)-N-Boc-PEG3-acid is C20H38N4O9[1]. Based on

this composition, the calculated molecular weight is 478.5 g/mol [1].

A detailed breakdown of the molecular weight calculation is presented in the table below. This

table itemizes the constituent elements, their atomic weights, the count of each atom within the

molecule, and the total contribution of each element to the overall molecular weight.
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Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Carbon C 12.01 20 240.20

Hydrogen H 1.008 38 38.304

Nitrogen N 14.01 4 56.04

Oxygen O 16.00 9 144.00

Total 478.544

Experimental Protocols
Accurate determination of molecular weight is foundational for all subsequent experimental

work. The standard protocol for calculating the molecular weight from a known chemical

formula is as follows:

Identify the Molecular Formula: The first step is to ascertain the precise molecular formula of

the compound. For the subject of this guide, the formula is C20H38N4O9[1].

Determine Atomic Weights: The standard atomic weights of each constituent element are

obtained from the periodic table.

Calculate Total Weight per Element: The atomic weight of each element is multiplied by the

number of atoms of that element present in the molecule.

Summation: The total molecular weight is the sum of the weights calculated for each

element.

Visualized Workflow for Molecular Weight
Determination
The logical process for determining the molecular weight of a chemical compound can be

represented by the following workflow diagram.
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Identify Molecular Formula
(C20H38N4O9)

Determine Atomic Weights
(C, H, N, O)

Calculate Total Weight per Element

Sum All Elemental Weights

Final Molecular Weight
(478.5 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of N-(Azido-PEG2)-N-Boc-PEG3-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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